Cas no 2418659-69-3 (tert-butyl 4-3-(prop-2-yn-1-yl)-5-sulfanylphenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-3-(prop-2-yn-1-yl)-5-sulfanylphenylpiperazine-1-carboxylate
• CAS No: 2418659-69-3
• MF: C₁₈H₂₄N₂O₂S
• MW: 332.460363388062
• CID: 5677407
• PubChem ID: 165770374
• Update Time: 2025-10-29

tert-butyl 4-3-(prop-2-yn-1-yl)-5-sulfanylphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418659-69-3
• tert-butyl 4-[3-(prop-2-yn-1-yl)-5-sulfanylphenyl]piperazine-1-carboxylate
• EN300-26625992
• tert-butyl 4-3-(prop-2-yn-1-yl)-5-sulfanylphenylpiperazine-1-carboxylate

• Inchi： 1S/C18H24N2O2S/c1-5-6-14-11-15(13-16(23)12-14)19-7-9-20(10-8-19)17(21)22-18(2,3)4/h1,11-13,23H,6-10H2,2-4H3
• InChI Key： QOKMSTDBBUHFJZ-UHFFFAOYSA-N
• SMILES： SC1C=C(CC#C)C=C(C=1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 332.15584919g/mol
• Monoisotopic Mass: 332.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33.8Ų

Additional information on tert-butyl 4-3-(prop-2-yn-1-yl)-5-sulfanylphenylpiperazine-1-carboxylate

tert-butyl 4-(3-(prop-2-yn-1-yl)-5-sulfanylphenyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(3-(prop-2-yn-1-yl)-5-sulfanylphenyl)piperazine-1-carboxylate, with the CAS number 2418659-69-3, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperazine ring, a sulfanylphenyl group, and a propargyl substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and materials science.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry. Piperazine, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with biological targets. In the case of tert-butyl 4-(3-(prop-2-yn-1-yl)-5-sulfanylphenyl)piperazine-1-carboxylate, the piperazine ring is substituted with a tert-butyl group at position 4 and a sulfanylphenyl group at position 1. This substitution pattern enhances the molecule's stability and bioavailability, making it an attractive candidate for drug development.

The sulfanylphenyl group in this compound contributes to its antioxidant properties. Sulfur-containing compounds are known for their ability to scavenge free radicals, which are implicated in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. Recent research has demonstrated that sulfanylphenol derivatives can inhibit oxidative stress and protect cells from damage caused by reactive oxygen species (ROS). This makes tert-butyl 4-(3-(prop-2-yn-1-yl)-5-sulfanylphenyl)piperazine-1-carboxylate a promising candidate for anti-inflammatory and antioxidant therapies.

The propargyl group attached to the sulfanylphenyl ring adds another layer of complexity to this compound. Propargyl groups are known for their ability to undergo various chemical reactions, including cycloadditions and nucleophilic additions. This reactivity makes them valuable in organic synthesis, particularly in the construction of bioactive molecules. Recent studies have explored the use of propargyl-containing compounds as inhibitors of enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). The presence of a propargyl group in tert-butyl 4-(3-(prop-2-yn-1-yl)-5-sulfanylphenyl)piperazine-1-carboxylate suggests that it may have similar enzymatic inhibitory properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and alkyne chemistry. The tert-butyl group is introduced via alkylation, while the propargylic substituent is added through a Sonogashira coupling reaction. These reactions are highly efficient and selective, allowing for the precise construction of the molecule's complex architecture. The use of microwave-assisted synthesis has further streamlined the production process, making it more time-efficient and cost-effective.

The physical properties of tert-butyl 4-(3-(prop-2-yinl)-5-sulfanylphenyipiperazine-l-carboxy late are also noteworthy. Its molecular weight is approximately 407 g/mol, with a melting point around 150°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

In conclusion, tert-butlyl 4-(3-(prop=2-yinl)-5-sulfany phenyipiperazin-l-carboxy late (CAS No: 2418659=69=3) is a multifaceted compound with significant potential in medicinal chemistry and materials science. Its unique structure, combining piperazine, sulfanylphenol, and propargylic functionalities, positions it as a valuable tool for drug discovery and chemical innovation. As research continues to uncover its biological activities and synthetic possibilities, this compound is likely to play an increasingly important role in advancing our understanding of complex molecular systems.